Cas no 83997-41-5 (spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside)

• Product Name: spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside
• CAS No: 83997-41-5
• MF: C₄₄H₇₂O₁₆
• MW: 857.03289604187
• CID: 1817832
• PubChem ID: 158604
• Update Time: 2025-04-21

spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside Chemical and Physical Properties

Names and Identifiers

• spirostan-3-yl 6-deoxyhexopyranosyl-(1->6)-[pentopyranosyl-(1->4)]hexopyranoside
• Asparanin C
• DTXSID601004257
• beta-D-Glucopyranoside, (3beta,5beta,25S)-spirostan-3-ylO-alpha-L-arabinopyranosyl-(1-4)-O-(6-deoxy-alpha-L-mannopyranosyl-(1-6))-
• 83997-41-5

• Inchi： 1S/C44H72O16/c1-19-8-13-44(55-16-19)20(2)30-28(60-44)15-26-24-7-6-22-14-23(9-11-42(22,4)25(24)10-12-43(26,30)5)57-41-37(52)34(49)38(59-40-35(50)32(47)27(45)17-53-40)29(58-41)18-54-39-36(51)33(48)31(46)21(3)56-39/h19-41,45-52H,6-18H2,1-5H3
• InChI Key： QLZSPAKBIBSDEQ-UHFFFAOYSA-N
• SMILES： CC1C2(OCC(C)CC2)OC2CC3C(C12)(C)CCC1C3CCC2C1(C)CCC(OC1C(O)C(O)C(OC3C(O)C(O)C(O)CO3)C(COC3C(O)C(O)C(O)C(C)O3)O1)C2

Computed Properties

• Exact Mass: 856.48203620g/mol
• Monoisotopic Mass: 856.48203620g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 7
• Complexity: 1510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 26
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 236Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins